Cas no 61246-68-2 (2-Furanmethanol, 5-(6-amino-9H-purin-9-yl)tetrahydro-, (2R,5S)-)

2-Furanmethanol, 5-(6-amino-9H-purin-9-yl)tetrahydro-, (2R,5S)- structure
61246-68-2 structure
Product Name:2-Furanmethanol, 5-(6-amino-9H-purin-9-yl)tetrahydro-, (2R,5S)-
CAS No:61246-68-2
MF:C10H13N5O2
MW:235.242521047592
CID:487203
PubChem ID:466939
Update Time:2025-04-19

2-Furanmethanol, 5-(6-amino-9H-purin-9-yl)tetrahydro-, (2R,5S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Furanmethanol, 5-(6-amino-9H-purin-9-yl)tetrahydro-, (2R,5S)-
    • [(2R,5S)-5-(6-aminopurin-9-yl)oxolan-2-yl]methanol
    • .beta.-L-ddA
    • .beta.-L-2',3'-Dideoxyadenosine
    • L-d2A
    • DTXSID00332813
    • [(2R,5S)-5-(6-aminopurin-9-yl)tetrahydrofuran-2-yl]methanol
    • L-ddA
    • 61246-68-2
    • AKOS032949884
    • SCHEMBL1374909
    • Inchi: 1S/C10H13N5O2/c11-9-8-10(13-4-12-9)15(5-14-8)7-2-1-6(3-16)17-7/h4-7,16H,1-3H2,(H2,11,12,13)/t6-,7+/m1/s1
    • InChI Key: WVXRAFOPTSTNLL-RQJHMYQMSA-N
    • SMILES: O1[C@@H](CO)CC[C@H]1N1C=NC2C(N)=NC=NC1=2

Computed Properties

  • Exact Mass: 235.10709
  • Monoisotopic Mass: 235.10692467g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 99.1Ų

Experimental Properties

  • PSA: 99.08
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.